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Compound of Interest

Compound Name: (S,S)-Valifenalate

Cat. No.: B8093403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental fate of (S,S)-Valifenalate, a

valinamide carbamate fungicide, with its FRAC (Fungicide Resistance Action Committee)

Group 40 counterparts, dimethomorph and mandipropamid. The information presented is

based on a comprehensive review of publicly available experimental data and regulatory

assessments.

Executive Summary
(S,S)-Valifenalate is a fungicide used to control Oomycete pathogens on various crops. Its

environmental fate is characterized by rapid degradation in soil and low to moderate mobility.

This profile is generally comparable to or more favorable than other fungicides in the same

FRAC group, such as dimethomorph and mandipropamid. All three fungicides demonstrate low

toxicity to many non-target organisms, though some effects on aquatic life have been noted,

necessitating careful management practices.

Data Presentation
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Property (S,S)-Valifenalate Dimethomorph Mandipropamid

Molecular Weight (

g/mol )
398.89 387.9 411.9

Water Solubility (mg/L

at 20-25°C)
24.1 >50 4.2

Vapor Pressure (mPa

at 25°C)
2.3 x 10⁻⁴ 9.7 x 10⁻⁴ 7.1 x 10⁻⁶

Log Kow 3.04 - 3.11 2.63 - 2.73 3.2

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc,

mL/g)

Moderate mobility

expected
5690 (low mobility)

405 - 1294 (low to

moderate mobility)[1]

Table 2: Comparative Environmental Degradation (Half-
life in days)

Environment (S,S)-Valifenalate Dimethomorph Mandipropamid

Aerobic Soil

Metabolism (DT50)
0.04 - 0.36[2] 10 - 117[3][4] 12.6 - 93[1]

Anaerobic Soil

Metabolism (DT50)

More rapid than

aerobic
Stable[5] Slower than aerobic

Aqueous Photolysis

(DT50)
Stable 15.3[6] 1.4 (34 hours)[7][8]

Hydrolysis Stable at pH 4, 7, 9 Stable
Stable at pH 4, 5, 7,

9[7]

Table 3: Comparative Ecotoxicity (LC50/EC50)
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Organism (S,S)-Valifenalate Dimethomorph Mandipropamid

Avian (Bobwhite

Quail, acute oral

LD50, mg/kg)

>2000 2000[9] >2000

Fish (Rainbow Trout,

96h LC50, mg/L)

Low toxicity (RQs <

1.0)[9]
6.8[9] >4.8

Aquatic Invertebrate

(Daphnia magna, 48h

EC50, mg/L)

Low toxicity (RQs <

1.0)[9]
Moderately toxic[9] >4.6

Honeybee (acute

contact LD50, µ g/bee

)

Low risk[9]
Non-toxic at 0.1

mg/bee[9]
>100

Earthworm (LC50,

mg/kg soil)
Low risk Moderately toxic[10] >1000

Experimental Protocols
The environmental fate and ecotoxicity studies for (S,S)-Valifenalate, dimethomorph, and

mandipropamid are typically conducted following standardized international guidelines,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). While specific, detailed protocols from the original study reports are often proprietary,

the general methodologies are outlined below.

Aerobic and Anaerobic Transformation in Soil (based on
OECD Guideline 307)
This test evaluates the rate and route of degradation of a substance in soil under both aerobic

and anaerobic conditions.

Test System: Soil samples (typically sandy loam, loamy sand, silt loam, or clay loam) are

collected, sieved, and characterized for properties such as pH, organic carbon content, and

microbial biomass.
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Application: The test substance, often ¹⁴C-labeled for tracking, is applied to the soil samples

at a concentration relevant to its intended agricultural use.

Incubation: The treated soil samples are incubated in the dark at a constant temperature

(e.g., 20°C) and moisture level (e.g., 40-60% of maximum water holding capacity). For

aerobic conditions, a continuous flow of air is supplied. For anaerobic conditions, the soil is

flooded with water and purged with an inert gas like nitrogen after an initial aerobic phase.

Sampling and Analysis: At specified intervals, replicate soil samples are extracted using

appropriate solvents. The parent compound and its transformation products are quantified

using analytical techniques such as High-Performance Liquid Chromatography (HPLC)

coupled with Mass Spectrometry (MS/MS) or a radioactivity detector.[11][12] Volatile

products and non-extractable residues are also measured to establish a mass balance.

Data Analysis: The disappearance time of the 50% of the substance (DT₅₀) is calculated

using appropriate kinetic models.

Hydrolysis as a Function of pH (based on OECD
Guideline 111)
This study determines the rate of abiotic degradation of a substance in water at different pH

levels.

Test System: Sterile aqueous buffer solutions are prepared at environmentally relevant pH

values (typically pH 4, 7, and 9).

Application: The test substance is added to the buffer solutions at a concentration that is

soluble and allows for accurate quantification.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or

50°C for accelerated studies).

Sampling and Analysis: At various time points, aliquots of the solutions are taken and

analyzed for the concentration of the parent substance and any hydrolysis products, usually

by HPLC or a similar chromatographic technique.
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Data Analysis: The rate of hydrolysis and the half-life (DT₅₀) are determined for each pH

level.

Mandatory Visualization
Degradation Pathway of (S,S)-Valifenalate in Soil
The following diagram illustrates the primary degradation pathway of (S,S)-Valifenalate in the

soil environment.

(S,S)-Valifenalate Valifenalate-acid
(IR5839)

Hydrolysis of methyl ester p-Chlorobenzoic Acid
(PCBA)

Cleavage of the amide bond Mineralization
(CO2)

Ring cleavage

Click to download full resolution via product page

Caption: Aerobic soil degradation pathway of (S,S)-Valifenalate.

Experimental Workflow for Soil Degradation Study
The following diagram outlines the typical workflow for a soil degradation study based on

OECD Guideline 307.
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Caption: General workflow for an OECD 307 soil degradation study.
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Conclusion
Based on the available data, (S,S)-Valifenalate exhibits a favorable environmental profile

compared to other FRAC Group 40 fungicides, dimethomorph and mandipropamid, particularly

with respect to its rapid degradation in soil. All three compounds have relatively low potential

for leaching to groundwater under normal agricultural use. Their ecotoxicological profiles

indicate a generally low risk to terrestrial organisms, though potential risks to aquatic

ecosystems warrant attention and appropriate mitigation measures during application. The

choice of fungicide should consider not only its efficacy but also its specific environmental fate

characteristics in the context of the local environment and agricultural practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8093403#comparative-analysis-of-the-
environmental-fate-of-s-s-valifenalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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